Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane
Overview
Description
Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane is a chemical compound used in scientific research. It is an organotin compound (or organostannane), which can be used as a reactant .
Synthesis Analysis
In the palladium-catalyzed Stille coupling reaction, Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane can be used to prepare furan-containing aryl derivatives by reacting with various aryl halides .Chemical Reactions Analysis
Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane can participate in the palladium-catalyzed Stille coupling reaction to prepare furan-containing aryl derivatives by reacting with various aryl halides .Physical And Chemical Properties Analysis
The physical and chemical properties of Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane include a refractive index of n20/D 1.495 and a density of 1.119 g/mL at 25 °C .Scientific Research Applications
Synthesis of Complexes
Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane and its derivatives are utilized in the synthesis of complex organometallic compounds. For instance, the Stille coupling reaction involving a related compound, tributyl-(2,3-dihydro-thieno[3,4-b][1,4]dioxin-5-yl)-stannane, led to the synthesis of new pyridine/thiophene hybrid ligands. These ligands were further reacted with ClRe(CO)₅ to isolate complexes with potential applications in materials science and catalysis (Farrell et al., 2004).
Remote Stereocontrol
The compound is involved in remote stereocontrol processes, crucial in the stereoselective synthesis of aliphatic polyols. For example, (4R,2E)-4-benzyloxy-octa-2,7-dienyl(tributyl)stannane, a derivative, was used to generate an allyltin trichloride, which interacted with aldehydes to produce compounds with significant stereocontrol. This process is vital in the stereocontrolled synthesis of complex organic molecules (Mcneill & Thomas, 2011).
Diastereoselective Synthesis
The compound plays a role in the highly diastereoselective synthesis of molecules. For instance, dibutyl(trifluoromethanesulfoxy)stannane, a related compound, was valuable for diastereoselective homolytic hydrostannylation of allyl and homoallyl alcohols. This reaction is significant for the synthesis of stannylated alcohols with high diastereoselectivity, illustrating the importance of such stannane derivatives in stereocontrolled organic synthesis (Miura, Wang, & Hosomi, 2005).
Building Blocks in Organic Synthesis
Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane derivatives are used as building blocks in the synthesis of various organic molecules. For example, tributyl(3,3,3-trifluoro-1-propynyl)stannane, a related compound, was used for the preparation of trifluoromethylated heterocyclic compounds, demonstrating the role of such stannane compounds in the construction of complex organic molecules (Hanamoto, Hakoshima, & Egashira, 2004).
properties
IUPAC Name |
tributyl(2,3-dihydro-1,4-dioxin-5-yl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5O2.3C4H9.Sn/c1-2-6-4-3-5-1;3*1-3-4-2;/h1H,3-4H2;3*1,3-4H2,2H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWIASPXZARVBBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=COCCO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32O2Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80455231 |
Source
|
| Record name | Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80455231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
375.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane | |
CAS RN |
131470-66-1 |
Source
|
| Record name | Tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80455231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tributyl(5,6-dihydro-1,4-dioxin-2-yl)stannane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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